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Compound of Interest

Compound Name: 9-Nitrophenanthrene

Cat. No.: B1214095 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical guidance for the handling and

disposal of 9-Nitrophenanthrene. Adherence to these procedures is mandatory to ensure the

safety of all laboratory personnel and to maintain a secure research environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to 9-
Nitrophenanthrene. The following equipment must be worn at all times when handling this

compound.

Table 1: Required Personal Protective Equipment
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PPE Category Specification

Respiratory

A NIOSH-approved half-face respirator

equipped with an organic vapor/acid gas

cartridge and a dust/mist filter is required when

weighing or diluting the neat chemical.[1][2]

Hand Protection

Double-gloving with powder-free nitrile gloves is

recommended.[3] Change gloves every 30-60

minutes or immediately if contaminated or

damaged.[3]

Eye Protection

Chemical splash goggles are mandatory. A face

shield should also be worn when there is a

significant risk of splashing.[4]

Body Protection

A chemical-resistant lab coat or coveralls should

be worn. For larger quantities or in the event of

a spill, a disposable chemical-resistant suit is

advised.[4][5]

Footwear
Chemical-resistant, steel-toe boots or shoes are

required.[4]

Operational Plan: Safe Handling Workflow
The following workflow must be followed for all procedures involving 9-Nitrophenanthrene.

This procedural guidance is designed to minimize exposure risk and prevent contamination.
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Workflow for Safe Handling of 9-Nitrophenanthrene
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Caption: Safe handling workflow for 9-Nitrophenanthrene.
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Experimental Protocol for Safe Handling:

Preparation:

Assemble all necessary chemicals, equipment, and waste containers in a designated

chemical fume hood.

Don all required PPE as specified in Table 1.

Ensure the work area is clean and uncluttered.

Handling:

Handle 9-Nitrophenanthrene in a well-ventilated area, preferably a chemical fume hood.

Store the chemical in a refrigerator, protected from light.[1][2]

Cleanup and Disposal:

Decontaminate all surfaces with acetone, followed by a thorough wash with soap and

water.[1][2]

Segregate all waste contaminated with 9-Nitrophenanthrene.

Place contaminated materials, including gloves and absorbent paper, in a vapor-tight

plastic bag for disposal.[1][2]

Follow all institutional and local regulations for hazardous waste disposal.

Remove PPE in the designated area, avoiding cross-contamination.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Emergency Response for 9-Nitrophenanthrene Exposure

Spill Response Personal Exposure
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Caption: Emergency response procedures for 9-Nitrophenanthrene.

First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1214095?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.[6][7]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[6][7] Seek medical attention if irritation

develops or persists.[6]

Inhalation: Remove from exposure and move to fresh air immediately.[6][7] If breathing is

difficult, give oxygen. If not breathing, give artificial respiration.[6] Seek immediate medical

attention.[6][7]

Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[8] Never give anything by mouth to an unconscious person.[6] Call a physician

or poison control center immediately.[6][8]

Spill Response:

For small spills, dampen the solid material with acetone and transfer it to a suitable container.

[1][2] Use absorbent paper dampened with acetone to pick up any remaining material.[1][2]

Seal all contaminated materials in a vapor-tight plastic bag for disposal.[1][2] Wash the spill

area with acetone followed by a strong soap and water solution.[1][2] Do not re-enter the

contaminated area until it has been verified as clean by a safety officer.[1][2]

Physical and Chemical Properties
The following table summarizes key quantitative data for 9-Nitrophenanthrene. Note the

discrepancies in reported melting and boiling points from different sources.

Table 2: Physical and Chemical Properties of 9-Nitrophenanthrene
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Property Value Source(s)

Molecular Formula C₁₄H₉NO₂ [9][10]

Molecular Weight 223.23 g/mol [8][9][11]

Appearance Yellow-orange solid [7]

Melting Point
113 - 116 °C / 235 - 241 °F or

146 °C / 294.8 °F
[7][11]

Boiling Point
110.6 °C / 231.1 °F or 275 °C /

527 °F
[7][12]

Storage
Store in a refrigerator,

protected from light.
[1][2]

Disposal Plan
All waste materials contaminated with 9-Nitrophenanthrene must be treated as hazardous

waste.

Solid Waste: Collect all contaminated solid waste, including absorbent materials, used PPE,

and empty containers, in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a designated, labeled, and sealed

hazardous waste container.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations. Do not dispose of

9-Nitrophenanthrene down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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